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Compound of Interest

Compound Name: Trisphenol

Cat. No.: B3262630 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for

laboratory personnel, including researchers, scientists, and drug development professionals,

who handle Trisphenol. Adhering to these guidelines is essential for ensuring personal safety

and minimizing environmental impact. This document aims to be a preferred resource for

laboratory safety and chemical handling by offering comprehensive and actionable information.

Two common forms of Trisphenol are addressed in this guide:

Trisphenol PA (CAS: 110726-28-8): α,α,α'-Tris(4-hydroxyphenyl)-1-ethyl-4-

isopropylbenzene

Trisphenol (CAS: 35924-04-0): 2,6-Bis[(2-hydroxy-3,5-dimethylphenyl)methyl]-4-

methylphenol

Quantitative Hazard and Physical Properties
The following tables summarize the available quantitative data for the two forms of Trisphenol.
This information is critical for risk assessment and the implementation of appropriate safety

measures.

Table 1: Toxicological Data
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Parameter
Trisphenol PA (CAS:
110726-28-8)

Trisphenol (CAS: 35924-
04-0)

Acute Oral Toxicity (LD50) > 5000 mg/kg (Rat)[1][2]

Toxic if swallowed (Category 3)

[3][4]. No specific LD50 data

available.

Acute Dermal Toxicity (LD50) > 2000 mg/kg (Rat)[1][2] No specific data available.

Acute Inhalation Toxicity

(LC50)
No data available.

Harmful if inhaled (Category 4)

[3][4]. No specific LC50 data

available.

Table 2: Physical and Chemical Properties

Property
Trisphenol PA (CAS:
110726-28-8)

Trisphenol (CAS: 35924-
04-0)

Molecular Formula C₂₉H₂₈O₃[5][6] C₂₅H₂₈O₃[3][4]

Molecular Weight 424.53 g/mol [5][6] 376.49 g/mol [3][4]

Appearance
White to almost white

powder/crystal[6]
No specific data available.

Melting Point 225°C[6] No specific data available.

Boiling Point
623.1 °C at 760 mmHg

(Predicted)[5]
No specific data available.

Solubility Soluble in Methanol[6] No specific data available.

Table 3: Occupational Exposure Limits (General Guidance for Phenolic Compounds)

No specific occupational exposure limits have been established for Trisphenol PA or

Trisphenol (CAS 35924-04-0). The following values for Phenol are provided as a reference

and should be used for general guidance in risk assessment. It is crucial to maintain exposures

to any chemical at the lowest achievable levels.
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Parameter Value

OSHA PEL (Phenol) TWA 5 ppm (19 mg/m³) [skin][7]

NIOSH REL (Phenol) TWA 5 ppm (19 mg/m³) [skin][7]

NIOSH Ceiling (15-min) 15.6 ppm (60 mg/m³) [skin][7]

ACGIH TLV (Phenol) TWA 5 ppm [skin]

Experimental Protocol: Safe Handling of Trisphenol
This section provides a detailed, step-by-step methodology for the safe handling of Trisphenol
in a laboratory setting.

1. Engineering Controls:

Ventilation: All work with Trisphenol, including weighing, preparing solutions, and conducting

experiments, must be performed in a certified chemical fume hood to minimize inhalation

exposure.[8][9][10]

Emergency Equipment: An ANSI-approved safety shower and eyewash station must be

readily accessible within a 10-second travel distance from the work area.[8][9] All laboratory

personnel must be trained on their location and operation.

2. Personal Protective Equipment (PPE):

A comprehensive PPE plan is mandatory for handling Trisphenol. The following table outlines

the minimum requirements.

Table 4: Personal Protective Equipment (PPE) for Handling Trisphenol
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Chemical splash goggles and

a face shield.

Goggles should be worn at all

times when handling

Trisphenol. A face shield is

required when there is a risk of

splashing.[8][9][10]

Hands Chemical-resistant gloves.

Recommended: Butyl rubber

or neoprene gloves for

extended contact.[8][9] For

incidental contact: Double-

gloving with nitrile gloves is

acceptable, but gloves must be

changed immediately upon

contamination.[9] Always

inspect gloves for signs of

degradation before use.

Body Fully-buttoned laboratory coat.

A chemical-resistant apron

(butyl rubber or neoprene)

should be worn over the lab

coat when handling larger

quantities or when there is a

significant splash risk.[9][10]

Respiratory
Use in a certified chemical

fume hood.

If there is a potential for

aerosol generation and work

cannot be conducted in a fume

hood, a NIOSH-approved

respirator with an organic

vapor cartridge and a

particulate pre-filter may be

required. Consult with your

institution's environmental

health and safety department.
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3. Handling Procedures:

Weighing: Weigh solid Trisphenol in a fume hood. Use a disposable weighing dish to

minimize contamination of balances.

Solution Preparation: Prepare solutions in a fume hood. Add the solid Trisphenol to the

solvent slowly to avoid splashing.

Centrifugation: Use sealed centrifuge rotors and tubes. After centrifugation, open the tubes

inside a chemical fume hood to avoid exposure to aerosols.

General Hygiene: Wash hands thoroughly with soap and water after handling Trisphenol,
even if gloves were worn. Do not eat, drink, or smoke in areas where Trisphenol is handled

or stored.[3][4]

4. Storage:

Store Trisphenol in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[8]

Keep containers tightly closed and clearly labeled.

Store containers below eye level to minimize the risk of dropping and splashing.[9]

Operational and Disposal Plans
The following diagrams illustrate the standard operating procedures for handling Trisphenol
from receipt to disposal, as well as emergency procedures for spills.
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Operational Workflow for Handling Trisphenol

Receiving and Storage
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Emergency Spill Response for Trisphenol

Trisphenol Spill Occurs

Alert Personnel in the Area

Evacuate Immediate Area if Necessary
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Disposal Plan
Proper disposal of Trisphenol and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All Trisphenol-contaminated materials, including solid waste (e.g.,

pipette tips, gloves, contaminated labware) and liquid waste (e.g., unused solutions), must

be collected separately from other laboratory waste.

Waste Containers: Use chemically compatible, leak-proof containers for waste collection.

Containers must be kept closed except when adding waste.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

name "Trisphenol" and its CAS number.

Storage: Store hazardous waste in a designated, secure satellite accumulation area.

Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety (EH&S) department or a licensed hazardous waste disposal

contractor. Do not pour Trisphenol waste down the drain.

By implementing these safety and logistical procedures, laboratories can significantly reduce

the risks associated with handling Trisphenol, fostering a safer research environment for all

personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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